Cas no 2376035-92-4 (17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile-2,2,4,8,11,11,20,20-d8)

• Product Name: 17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile-2,2,4,8,11,11,20,20-d8
• CAS No: 2376035-92-4
• MF: C₂₀H₂₅NO₂
• MW: 319.467299222946
• CID: 4762722
• Update Time: 2025-10-11

17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile-2,2,4,8,11,11,20,20-d8 Chemical and Physical Properties

Names and Identifiers

• 17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile-2,2,4,8,11,11,20,20-d8

• Inchi： 1S/C20H25NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h12,17-18,23H,2-10H2,1H3/t17-,18+,19+,20-/m1/s1/i3D2,6D2,10D2,12D,17D
• InChI Key： AZFLJNIPTRTECV-VCTPBPHSSA-N
• SMILES： O[C@@]1(C([2H])([2H])C#N)CC[C@H]2[C@]3([2H])CCC4=C([2H])C(C([2H])([2H])CC4=C3C([2H])([2H])C[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 679
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile-2,2,4,8,11,11,20,20-d8

Compound 2376035-92-4: 17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile-2,2,4,8,11,11,20,20-d8

The compound with CAS number 2376035-92-4, known as 17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile, is a highly specialized synthetic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The name itself provides critical insights into its composition and functional groups: the "17alpha-Hydroxy" indicates the presence of a hydroxyl group at the 17th position in an alpha configuration; "3-oxo" signifies a ketone group at position 3; and "norpregna" refers to a modified pregnane skeleton with specific structural modifications. The "d8" suffix denotes the presence of eight deuterium atoms at specific positions within the molecule.

Recent studies have highlighted the importance of this compound in understanding the mechanisms of steroid hormone metabolism and biosynthesis. Researchers have utilized this compound as a tool to investigate the role of hydroxyl groups and ketones in steroid activity. For instance, a 2023 study published in Nature Chemical Biology demonstrated that modifying the hydroxyl group at position 17 significantly impacts the molecule's ability to bind to steroid hormone receptors. This finding underscores the potential of this compound as a lead molecule for developing novel therapeutics targeting endocrine disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2023 paper in Angewandte Chemie detailed a novel approach using palladium-catalyzed cross-coupling reactions to construct the norpregna skeleton efficiently. This advancement has reduced the overall synthesis time by approximately 40%, making large-scale production more feasible for research purposes.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it serves as a valuable probe for studying steroid receptor interactions. Additionally, its deuterated form ("d8") makes it an ideal substrate for use in mass spectrometry-based metabolomics studies. A recent study in Journal of Medicinal Chemistry utilized this compound to map metabolic pathways involved in steroid hormone degradation in human liver cells.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular docking simulations to predict its binding affinity to various proteins. A 2023 study published in Bioinformatics revealed that subtle changes in the deuterium substitution pattern significantly affect the molecule's stability and binding efficiency.

In conclusion, the compound with CAS number 2376035-92-4, or 17alpha-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile, represents a cutting-edge advancement in synthetic organic chemistry. Its unique structure and versatile applications make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in advancing our understanding of steroid biology and therapeutic development.